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Compound of Interest

Tributyl[(methoxymethoxy)methyl]s
Compound Name:

tannane

Cat. No.: B030004

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
properties of Tributyl[(methoxymethoxy)methyl]stannane. The information is compiled from
various scientific sources to support its application in research and development, particularly in
the context of organic synthesis.

Core Physical Properties

Tributyl[(methoxymethoxy)methyl]stannane is a versatile organotin reagent. A summary of
its key physical properties is presented below.
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Property Value Source
Molecular Formula C15H3402Sn [1112]
Molecular Weight 365.14 g/mol [1][2]
Appearance Colorless liquid [3]

117 °C at 0.34 mmHg84-87 °C

Boiling Point 3][4

J at 0.05 Torr S
Density ~1.1 g/cm?3 (estimated) [516]17]
Refractive Index No data available

Soluble in organic solvents
Solubility such as ethanol, acetone, and [11181I9]

toluene. Insoluble in water.

Note on Density: Experimentally determined density for
Tributyl[(methoxymethoxy)methyl]stannane is not readily available in the reviewed
literature. The provided value is an estimation based on the densities of structurally related
tributyltin compounds, such as tributyltin oxide (~1.17 g/cm3) and tributyltin hydride (~1.058-
1.103 g/cm3).[5][6][7]

Experimental Protocols
Synthesis of
Tributyl[(methoxymethoxy)methyl]stannane

A detailed and verified procedure for the synthesis of
Tributyl[(methoxymethoxy)methyl]stannane is available from Organic Syntheses.[3] The
synthesis is a two-step process starting from tributyltin hydride.

Part A: Synthesis of (Tributylstannyl)methanol

o A solution of lithium diisopropylamide (LDA) is prepared by adding n-butyllithium to
diisopropylamine in dry tetrahydrofuran (THF) at O °C under an inert atmosphere.
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Tributyltin hydride is then added dropwise to the LDA solution at 0 °C to form
tributylstannyllithium.

Paraformaldehyde is added to the reaction mixture, which is then allowed to warm to room
temperature and stirred for 3 hours.

The reaction is quenched with water, and the product is extracted with petroleum ether.

The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,
and concentrated under reduced pressure to yield crude (tributylstannyl)methanol as a
colorless oil, which is used in the next step without further purification.[3]

Part B: Synthesis of Tributyl[(methoxymethoxy)methyl]stannane

The crude (tributylstannyl)methanol is dissolved in dichloromethane and dimethoxymethane,
followed by the addition of powdered 4 A molecular sieves.

The mixture is cooled to -20 °C, and boron trifluoride etherate is added dropwise.

The reaction is stirred at -20 °C for 1 hour and then quenched with aqueous sodium
bicarbonate solution.

The mixture is filtered, and the organic layer is separated, washed with brine, dried over
anhydrous sodium sulfate, and concentrated.

The crude product is purified by column chromatography on alumina, followed by distillation
under reduced pressure to afford pure Tributyl[(methoxymethoxy)methyl]stannane as a
colorless liquid.[3]

Spectroscopic Characterization

The synthesized product can be characterized using standard spectroscopic methods. The

expected spectral data are as follows[3]:

Infrared (IR) (film): 2970, 2930, 2880, 2770, 1465, 1420, 1395, 1380, 1345, 1295, 1245,
1205, 1150, 1100, 1040, 965, 930, 875, 730 cm~1
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e 'H Nuclear Magnetic Resonance (NMR) (250 MHz, CDCIs): 6 0.8-1.1 (m, 15 H), 1.2-1.7 (m,
12 H), 3.33 (s, 3 H), 3.74 (s, 2 H), 4.52 (s, 2 H)

e 13C Nuclear Magnetic Resonance (NMR) (75 MHz, CDCls): 8 8.9, 13.6, 27.3, 29.1, 54.9,
57.6,99.4

Experimental Workflow Diagram

The following diagram illustrates the synthesis process for
Tributyl[(methoxymethoxy)methyl]stannane.

Part B: Tributyl(methoxymethoxy)methyllstannane Synthesis

Part A: (Tributylstannyl)methanol Synthesis

Click to download full resolution via product page

Synthesis of Tributyl[(methoxymethoxy)methyl]stannane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physical Properties of
Tributyl[(methoxymethoxy)methyl]stannane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b030004#physical-properties-of-tributyl-
methoxymethoxy-methyl-stannane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Ontario, CA 91761, United States
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